![molecular formula C15H16N2O B5337128 N-[4-(dimethylamino)phenyl]benzamide](/img/structure/B5337128.png)
N-[4-(dimethylamino)phenyl]benzamide
Overview
Description
N-[4-(dimethylamino)phenyl]benzamide, also known as DMAB, is a chemical compound that has been extensively studied for its various applications in scientific research. DMAB is a white crystalline powder that is soluble in organic solvents like ethanol and dimethyl sulfoxide. This compound has been widely used as a fluorescent probe for the detection of protein-ligand interactions and as a substrate for enzyme assays.
Scientific Research Applications
Mitosis Inhibition
N-[4-(dimethylamino)phenyl]benzamide derivatives have been observed to inhibit mitosis in plant cells. For example, certain benzamide series, such as N-(1,1-dimethylpropynyl) benzamide, demonstrate selective inhibition of mitosis at specific concentrations. This was evidenced through their effects on seedlings of various species, as well as their lack of effect on mitochondria or chloroplast activities (Merlin et al., 1987).
Antifungal Activity
Some this compound derivatives exhibit antifungal properties. For instance, novel molecules derived from N-(2-bromo-phenyl)-2-hydroxy-benzamide showed significant inhibitory effects against various phyto-pathogenic fungi and yeasts, highlighting their potential as antifungal agents (Ienascu et al., 2018).
Biological Evaluation
Certain benzamide compounds, derived from non-steroidal anti-inflammatory drugs, have been synthesized and evaluated for their potential biological applications. These compounds were tested for inhibitory potential against various human enzymes, suggesting their relevance in medicinal chemistry (Saeed et al., 2015).
Fluorescent Dye Development
Benzamide derivatives have been explored for their use in fluorescent dye development. Studies on specific benzamide compounds, like 5-[4-(Dimethylamino)phenyl]-2-benzamidopyrazines, provide insights into the design of new fluorophores based on Cypridina oxyluciferin (Hirano et al., 2012).
Antitumor Agents
Some benzamide derivatives have been investigated for their potential as antitumor agents. Studies on compounds like 2-Phenylquinoline-8-carboxamides, which are minimal DNA-intercalating agents, have shown promising results in in vivo antitumor activity, particularly against solid tumors (Atwell et al., 1989).
Synthesis of Benzamides
There has been significant research on the synthesis of benzamides, including microwave-assisted methods for the synthesis of less reactive compounds. These methods have improved reaction times and yields (Khadse & Chatpalliwar, 2017).
Properties
IUPAC Name |
N-[4-(dimethylamino)phenyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O/c1-17(2)14-10-8-13(9-11-14)16-15(18)12-6-4-3-5-7-12/h3-11H,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAGWWPIMUCTINN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.